5-Chloropyridine-2,3-diamine
Cat. No. B1270002
Key on ui cas rn:
25710-20-7
M. Wt: 143.57 g/mol
InChI Key: ZRCMCGQDIYNWDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
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reactant
Reaction Step One
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REACTION_SMILES
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[CH3:12][OH:13].[NH2:1][c:2]1[n:3][cH:4][c:5]([Cl:11])[cH:6][c:7]1[N+:8]([O-:9])=[O:10]>>[NH2:1][c:2]1[n:3][cH:4][c:5]([Cl:11])[cH:6][c:7]1[NH2:8]
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Inputs
Step One
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Name
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Quantity
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ncc(Cl)cc1[N+](=O)[O-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1cc(Cl)cnc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
